Cas no 72512-00-6 (4,6-dihydroxy-1-(4-methoxyphenyl)-1,2,3,4-tetrahydroisoquinolinium chloride)

• Product Name: 4,6-dihydroxy-1-(4-methoxyphenyl)-1,2,3,4-tetrahydroisoquinolinium chloride
• CAS No: 72512-00-6
• MF: C₁₆H₁₈ClNO₃
• MW: 307.772023677826
• CID: 1756770
• PubChem ID: 51612
• Update Time: 2025-04-21

4,6-dihydroxy-1-(4-methoxyphenyl)-1,2,3,4-tetrahydroisoquinolinium chloride Chemical and Physical Properties

Names and Identifiers

• 4,6-dihydroxy-1-(4-methoxyphenyl)-1,2,3,4-tetrahydroisoquinolinium chloride
• 1-(4-methoxyphenyl)-1,2,3,4-tetrahydroisoquinolin-2-ium-4,6-diol,chloride
• 4,6-ISOQUINOLINEDIOL, 1,2,3,4-TETRAHYDRO-1-(4-METHOXYPHENYL)-, HYDROCHLORIDE
• 72512-00-6
• 1,2,3,4-Tetrahydro-1-(4-methoxyphenyl)-4,6-isoquinolinediol hydrochloride

• Inchi： 1S/C16H17NO3.ClH/c1-20-12-5-2-10(3-6-12)16-13-7-4-11(18)8-14(13)15(19)9-17-16;/h2-8,15-19H,9H2,1H3;1H
• InChI Key： SUPIHZOSKIASLT-UHFFFAOYSA-N
• SMILES： [Cl-].OC1C2C=C(C=CC=2C(C2C=CC(=CC=2)OC)[NH2+]C1)O

Computed Properties

• Exact Mass: 288.9567
• Monoisotopic Mass: 307.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• PSA: 63.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines 1-phenyltetrahydroisoquinolines